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Compound of Interest

Compound Name: SHP836

Cat. No.: B15578406

FOR RESEARCH USE ONLY. NOT FOR USE IN HUMANS.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with SHP836, a potent allosteric inhibitor of SHP2.
The following guidelines are designed to ensure the safe handling, storage, and disposal of this
compound, alongside a detailed experimental protocol for its use.

Immediate Safety and Handling Precautions

SHP836 is a small molecule inhibitor and should be handled with care in a laboratory setting.
While a specific Safety Data Sheet (SDS) for SHP836 is not publicly available, general safety
precautions for similar chemical compounds should be strictly followed. A generic SDS from the
supplier, MedChemEXxpress, is available for reference.

Personal Protective Equipment (PPE):

A comprehensive set of personal protective equipment must be worn at all times when handling
SHP836 to minimize exposure.
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PPE Category Item Specification
) With side shields to protect
Eye Protection Safety Goggles )
against splashes.
) ) ) Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves
recommended.
] Fully buttoned to protect skin
Body Protection Laboratory Coat )
and clothing.
All handling of solid SHP836
and preparation of stock
) solutions should be performed
Respiratory Fume Hood

in a certified chemical fume
hood to avoid inhalation of

dust or aerosols.

Spill and Emergency Procedures

Spill Response:
In the event of a spill, evacuate the immediate area and prevent others from entering.

» For solid SHP836: Gently cover the spill with absorbent material to avoid raising dust. Collect
the material into a sealed container for hazardous waste disposal.

o For SHP836 solutions: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a sealed container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent (e.g., ethanol) followed by soap and
water. All cleaning materials should be disposed of as hazardous waste.

First Aid Measures:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.

Storage and Disposal Plan

Storage:

Proper storage of SHP836 is critical to maintain its stability and prevent accidental exposure.

Parameter Condition Duration

Solid Form Dry, dark, and at 0 - 4°C Short term (days to weeks)
-20°C Long term (months to years)

Stock Solution -80°C Up to 2 years[1]

-20°C Up to 1 year[1]

Disposal Plan:

All waste containing SHP836, including the pure compound, solutions, and contaminated
materials (e.g., pipette tips, vials, gloves), must be disposed of as hazardous chemical waste.

Step-by-Step Disposal Procedure:

o Segregation: Collect all SHP836 waste in a designated, leak-proof, and clearly labeled
hazardous waste container. Do not mix with other waste streams.

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name
"SHP836," and the approximate concentration and quantity.
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o Storage of Waste: Store the hazardous waste container in a designated, secure, and well-
ventilated area, away from incompatible materials.

« Institutional Guidelines: Follow your institution's specific procedures for the collection and
disposal of chemical waste. Contact your Environmental Health and Safety (EHS)
department for guidance.

Physicochemical and Potency Data

The following tables summarize the key quantitative data for SHP836.

Physicochemical Properties:

Property Value
Molecular Formula C16H19Cl2Ns
Molecular Weight 352.26 g/mol
CAS Number 1957276-35-5
Appearance Solid powder[2]
Purity >98%][2]

Solubility Data:

Solvent Concentration Notes

Ultrasonic assistance may be

DMSO 250 mg/mL (709.70 mM)
needed.[1]
Biological Activity:
Parameter Value Target
ICso 12 uM Full-length SHP2[1][3]
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Experimental Protocol: Western Blot for SHP2
Inhibition
This protocol is adapted from a method for a similar SHP2 inhibitor, SHP099, and can be used

to assess the efficacy of SHP836 in a cellular context by monitoring the phosphorylation status
of downstream effectors like ERK1/2.[4]

Materials:

e SHP836

e Cell line of interest (e.g., KYSE-520)

e Cell culture medium and supplements

o Phosphate-buffered saline (PBS)

o RIPA lysis buffer with protease and phosphatase inhibitors
o BCA protein assay kit

e Laemmli sample buffer

o SDS-PAGE gels

e PVDF or nitrocellulose membranes

» Blocking buffer (5% non-fat milk or BSA in TBST)

e Primary antibodies (e.g., anti-p-ERK, anti-total ERK, anti-SHP2, anti-GAPDH)
 HRP-conjugated secondary antibodies

e Chemiluminescent substrate

e Imaging system

Procedure:
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o Cell Treatment: Plate cells and allow them to adhere overnight. Treat cells with varying
concentrations of SHP836 (based on its ICso) for the desired time. Include a vehicle control
(e.g., DMSO).

o Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer.

e Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

» Sample Preparation: Normalize protein concentrations and prepare samples for SDS-PAGE
by adding Laemmli buffer and boiling.

o SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a PVDF or
nitrocellulose membrane.

» Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

e Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at
4°C.

e Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate
HRP-conjugated secondary antibody for 1 hour at room temperature.

o Detection: Visualize protein bands using a chemiluminescent substrate and an imaging
system.

¢ Analysis: Quantify band intensities and normalize to a loading control (e.g., GAPDH) to
determine the effect of SHP836 on protein phosphorylation.

Visualizing the SHP2 Signaling Pathway

The following diagram illustrates the central role of SHP2 in the RAS/MAPK signaling pathway,
which is a key target of SHP836.
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Caption: SHP2 signaling pathway and the inhibitory action of SHP836.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. medkoo.com [medkoo.com]

e 3. SHP836|SHP 836 [dcchemicals.com]

e 4. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SHP836]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578406#personal-protective-equipment-for-
handling-shp836]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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